2-(4-(N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)sulfamoyl)phenoxy)acetamide

• IUPAC Name: 2-[4-[(2-methoxy-1,3-dihydroinden-2-yl)methylsulfamoyl]phenoxy]acetamide
• InChI: InChI=1S/C19H22N2O5S/c1-25-19(10-14-4-2-3-5-15(14)11-19)13-21-27(23,24)17-8-6-16(7-9-17)26-12-18(20)22/h2-9,21H,10-13H2,1H3,(H2,20,22)
• InChI Key: UFBBGUNQKFDLCM-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNS(=O)(=O)C3=CC=C(C=C3)OCC(=O)N
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

The compound “2-(4-(N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)sulfamoyl)phenoxy)acetamide” is a complex organic molecule that contains several functional groups, including an amide, a sulfamoyl group, and a methoxy group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amide, sulfamoyl, and methoxy groups would likely have a significant impact on the compound’s three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amide group could participate in condensation reactions, while the sulfamoyl group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the amide and sulfamoyl groups could enhance the compound’s solubility in water.

Scientific Research Applications

Antiviral Activity

• Indole Derivatives : The indole nucleus has been associated with antiviral properties. For instance:
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Organic Electronics

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Biological and Clinical Applications

• Imidazole Moiety : The compound’s imidazole-containing structure (1,3-diazole) is associated with various biological activities:
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Future Directions

The study of this compound could open up new avenues of research in organic chemistry and potentially lead to the development of new pharmaceuticals or other useful compounds.

Mechanism of Action

Target of Action

It’s worth noting that compounds containing the indole nucleus, such as this one, have been found to bind with high affinity to multiple receptors . This broad-spectrum binding capability makes them useful in developing new therapeutic derivatives .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest a complex interaction with their targets that results in a wide range of changes in cellular function.

Biochemical Pathways

Indole derivatives are known to impact a wide range of biological activities, suggesting that they likely interact with multiple biochemical pathways .

Result of Action

Given the wide range of biological activities associated with indole derivatives, it can be inferred that the compound likely has diverse effects at the molecular and cellular levels .